Cas no 35616-03-6 (4-Hydroxyphenyl 4-methyl-1-benzenesulfonate)

• Product Name: 4-Hydroxyphenyl 4-methyl-1-benzenesulfonate
• CAS No: 35616-03-6
• MF: C₁₃H₁₂O₄S
• MW: 264.296982765198
• CID: 1477165
• Update Time: 2023-08-03

4-Hydroxyphenyl 4-methyl-1-benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, mono(4-methylbenzenesulfonate)
• 4-hydroxyphenyl 4-methyl-1-benzenesulfonate
• 4-(Tosyloxy)phenol
• p-Oxyphenyl-p-toluolsulfonat
• (4-hydroxyphenyl) 4-methylbenzenesulfonate
• Toluene-4-sulfonic acid 4-hydroxy-phenyl ester
• 4-Hydroxyphenyl 4-methyl-1-benzenesulfonate

• Inchi： 1S/C13H12O4S/c1-10-2-8-13(9-3-10)18(15,16)17-12-6-4-11(14)5-7-12/h2-9,14H,1H3
• InChI Key： LEXDKMSBOJPJEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.1
• Topological Polar Surface Area: 72